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Compound of Interest

Compound Name: 2' 3'-Dihydroxyacetophenone

Cat. No.: B030278

Essential Safety and Handling Guide for 2',3'-
Dihydroxyacetophenone

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 2',3'-Dihydroxyacetophenone (CAS No. 13494-10-5) in a laboratory setting. The
information is intended for researchers, scientists, and professionals in drug development to
ensure safe handling and minimize exposure risks.

While specific safety data for 2',3'-Dihydroxyacetophenone is limited, the following guidance
is based on safety data sheets for structurally similar isomers such as 2',4'-, 2',5'-, and 2',6'-
Dihydroxyacetophenone. These compounds are consistently classified as causing skin, eye,
and potential respiratory irritation.[1][2][3][4][5][6][ 7] Therefore, prudent laboratory practices are
essential.

Hazard Identification and Classification

» Signal Word: Warning[1][5][6]

e Primary Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[1][2][4][5][7][8][9] May be harmful if swallowed.[2][5]

Personal Protective Equipment (PPE)
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Consistent use of appropriate PPE is the most critical step in preventing exposure. The
following table summarizes the required equipment based on data for dihydroxyacetophenone
isomers.

Protection Type Specific Recommendations Source

Wear chemical splash-
resistant safety glasses or
goggles conforming to EU

_ EN166 or OSHA 29 CFR

Eye/Face Protection [1][6][10]

1910.133 standards. A face
shield may be appropriate for
larger quantities or when

splashing is likely.

Handle with chemical-resistant
gloves (e.g., Nitrile rubber).

Hand Protection Gloves must be inspected (112113151 71181
before use and disposed of

properly after handling.

Wear a lab coat or long-
Body Protection sleeved clothing to prevent [1][71[8]

skin contact.

Under normal laboratory use
with adequate ventilation, no
respiratory protection is
typically needed. For large-
Respiratory Protection .scale.u.se, " ca.ses. of [1112][7118]
insufficient ventilation, or when
generating dust, use a
NIOSH/MSHA or European
Standard EN 136 approved

respirator.

Operational and Handling Protocols

1. Engineering Controls:
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Always work in a well-ventilated area.[1][10]

Use a local exhaust ventilation system or a chemical fume hood, especially when handling
the powder form, to minimize dust and fume generation.[2][3][10]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][6][7][10]

. Safe Handling Practices:

Avoid all direct contact with skin, eyes, and clothing.[8][10]
Avoid breathing dust or fumes.[8][9][10] Minimize dust generation during handling.[10]
Do not eat, drink, or smoke in the laboratory area where chemicals are handled.[1]

Wash hands thoroughly with soap and water after handling the substance and before breaks.
[1112][3][10]

Keep containers tightly closed when not in use.[1][2][3][8][10]

. Storage:

Store in a cool, dry, and well-ventilated place.[1][8][10]
Keep the container tightly closed and sealed.[1][3][8]

Store away from incompatible materials such as strong oxidizing agents.[6]

Emergency and Disposal Procedures

1.

First Aid Measures:

General Advice: If symptoms persist, consult a physician and show them the Safety Data
Sheet (SDS).[2]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration and seek immediate medical attention.[1][3][5][8][10]
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e In Case of Skin Contact: Immediately wash off with plenty of soap and water for at least 15
minutes while removing contaminated clothing. If skin irritation occurs, get medical advice.[1]
[31[8][10]

e In Case of Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at
least 15 minutes. Remove contact lenses if present and easy to do so. Seek immediate
medical attention.[1][2][8][10]

 |If Swallowed: Do NOT induce vomiting. Clean mouth with water and drink plenty of water
afterwards. Never give anything by mouth to an unconscious person. Seek medical attention
if symptoms occur.[2][5][8][10]

2. Accidental Release (Spill) Plan:

o Personal Precautions: Wear full personal protective equipment (goggles, gloves, lab coat,
and respirator if necessary) and ensure adequate ventilation. Keep unprotected personnel
away.[10]

o Containment & Cleaning: Use dry clean-up procedures to avoid generating dust. Carefully
sweep up or vacuum the spilled material and place it into a suitable, labeled, and closed
container for disposal.[1][10]

» Environmental Precautions: Prevent the substance from entering drains or waterways.[2]
o Post-Cleanup: After cleanup, decontaminate and launder all protective clothing before reuse.
3. Disposal Plan:

» Dispose of the chemical and any contaminated materials in accordance with all federal,
state, and local environmental regulations.[10]

e The substance should be sent to an approved waste disposal plant.[8][10]

e Do not reuse empty containers. Dispose of them as unused product.[3][10]

Workflow for Handling 2',3'-Dihydroxyacetophenone
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The following diagram illustrates the standard workflow for safely handling this chemical from
preparation to disposal.

1. Preparation Phase

Review SDS
Don PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

2. Handling Phase

Emergency Protocol

Accidental Spill?

Follow Spill Protocol:
1. Evacuate & Alert
2. Don Full PPE
3. Contain & Clean Up
4. Dispose as Hazardous Waste

1
3. Post-Handling %Cleanup

Handle Chemical Store in Tightly
(Minimize Dust) Sealed Container

Decontaminate Work Area

l

Wash Hands Thoroughly

l

Remove & Store/Dispose of PPE

4. Divaosal

Collect Waste in
Labeled Container

y

Dispose via Approved
Waste Management Service
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b030278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

